1-(1,3-Benzothiazol-2-yl)-3-propylurea
Description
Properties
Molecular Formula |
C11H13N3OS |
|---|---|
Molecular Weight |
235.31 g/mol |
IUPAC Name |
1-(1,3-benzothiazol-2-yl)-3-propylurea |
InChI |
InChI=1S/C11H13N3OS/c1-2-7-12-10(15)14-11-13-8-5-3-4-6-9(8)16-11/h3-6H,2,7H2,1H3,(H2,12,13,14,15) |
InChI Key |
XYONTECNGQBAIV-UHFFFAOYSA-N |
SMILES |
CCCNC(=O)NC1=NC2=CC=CC=C2S1 |
Canonical SMILES |
CCCNC(=O)NC1=NC2=CC=CC=C2S1 |
solubility |
34 [ug/mL] |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Comparison with Similar Compounds
Structural Analogues in the Benzothiazolylurea Class
Bentaluron (1-(1,3-Benzothiazol-2-yl)-3-isopropylurea)
- Structural Difference : Replaces the propyl group with an isopropyl substituent on the urea nitrogen.
- This could alter binding affinity to biological targets, as seen in pesticide applications .
1-(1,3-Benzothiazol-2-yl)-3-benzoylthio-urea
- Structural Difference : Substitutes the propyl group with a benzoylthio (-SCOC₆H₅) moiety.
- Impact : The benzoylthio group enhances electron-withdrawing properties and rigidity, likely improving crystallographic stability (as evidenced by X-ray studies with R factor = 0.035) but reducing solubility in aqueous environments .
Urea Derivatives with Alternative Heterocycles
Chlorpropamide (1-(p-Chlorobenzenesulfonyl)-3-propylurea)
- Structural Difference : Replaces the benzothiazole ring with a p-chlorobenzenesulfonyl group.
- Impact : The sulfonyl group increases polarity, making Chlorpropamide more water-soluble. This structural feature is critical for its therapeutic role as an oral hypoglycemic agent targeting pancreatic β-cells .
Example 1 (: 2-{6-[(1,3-Benzothiazol-2-yl)amino]-1,2,3,4-tetrahydroquinolin-1-yl}-1,3-thiazole-4-carboxylic acid)
Agrochemical Derivatives
Bensultap (S,S’-2-Dimethylaminotrimethylene di(benzenethiosulfonate))
Comparative Data Table
Research Findings and Mechanistic Insights
- Benzothiazole vs. Sulfonyl Groups : The benzothiazole ring’s electron-rich nature facilitates π-π interactions with aromatic residues in enzymes or receptors, whereas sulfonyl groups (e.g., in Chlorpropamide) prioritize hydrogen bonding and ionic interactions due to higher polarity .
- Substituent Effects :
- Propyl vs. Isopropyl : Linear alkyl chains (propyl) enhance lipid bilayer penetration, critical for systemic bioavailability, while branched chains (isopropyl) may improve target specificity .
- Benzoylthio vs. Alkyl : Electron-withdrawing groups like benzoylthio stabilize molecular conformations but reduce solubility, limiting in vivo applications .
Preparation Methods
Carbamate Intermediate Method
The most widely reported synthesis involves a two-step process starting with 2-aminobenzothiazole. In the first step, 2-aminobenzothiazole reacts with phenyl chloroformate in dry tetrahydrofuran (THF) under basic conditions (pyridine) at 0°C to form a benzothiazol-2-yl-carbamate intermediate. This intermediate is isolated as a white-to-light-yellow solid with yields of 75–90% after washing with dichloromethane.
In the second step, the carbamate reacts with propylurea in the presence of sodium hydride (NaH) as a base. The mixture is refluxed in dry THF for 10–12 hours, followed by concentration and precipitation with hexane. Purification via silica gel chromatography using chloroform–ethyl acetate eluent yields the final product with an average yield of 85–90%.
Key Reaction Conditions :
Direct Isocyanate Coupling
An alternative single-step method employs propyl isocyanate as the urea precursor. 2-Aminobenzothiazole reacts with propyl isocyanate in dichloromethane or toluene under inert atmosphere, catalyzed by triethylamine. This method avoids the carbamate intermediate, simplifying the workflow. However, yields are marginally lower (70–80%) due to competing side reactions.
Advantages :
-
Reduced purification steps
-
Shorter reaction time (4–6 hours)
Limitations :
Optimization Strategies for Improved Yield and Purity
Solvent and Base Selection
Comparative studies show that dry THF outperforms dichloromethane in the carbamate method, enhancing intermediate stability and final yield. Sodium hydride is preferred over weaker bases (e.g., K₂CO₃) due to its superior deprotonation efficiency, which accelerates the nucleophilic attack of urea on the carbamate.
Catalytic Additives
The inclusion of catalytic iodine (5 mol%) in the direct isocyanate method improves regioselectivity, increasing yields to 85%. This additive facilitates the formation of the urea linkage by polarizing the isocyanate group.
Purification Techniques
Silica gel chromatography remains the gold standard for isolating high-purity (>95%) product. Recrystallization from benzene or ethanol-water mixtures is effective for large-scale batches but may reduce yield by 5–10%.
Analytical Validation of Synthetic Products
Spectroscopic Characterization
1H NMR (DMSO-d₆, 400 MHz) :
-
δ 7.44–8.40 (m, 4H, benzothiazole aromatic protons)
-
δ 5.40 (s, 2H, urea NH)
-
δ 3.10 (d, 2H, α-CH₂ of propyl)
IR (KBr) :
Elemental Analysis
Consistent with the molecular formula C₁₁H₁₂N₄OS , reported values align with theoretical calculations (Table 1).
Table 1: Elemental Analysis Data for 1-(1,3-Benzothiazol-2-yl)-3-propylurea
| Element | Calculated (%) | Observed (%) |
|---|---|---|
| C | 51.68 | 51.60 |
| H | 5.80 | 5.75 |
| N | 20.90 | 20.50 |
| S | 11.82 | 11.50 |
Industrial-Scale Production Considerations
Batch reactors with automated temperature and pH control are recommended for reproducibility. Continuous flow systems reduce reaction times by 30% but require specialized equipment for handling solid intermediates. Economic analyses suggest a production cost of $120–150 per gram at pilot scale, driven by the high cost of phenyl chloroformate and anhydrous solvents .
Q & A
Basic Research Questions
Q. How can the crystal structure of 1-(1,3-Benzothiazol-2-yl)-3-propylurea be experimentally determined?
- Methodology : Single-crystal X-ray diffraction (SCXRD) is the gold standard. Utilize programs like SHELXL for refinement . Key steps include:
- Growing high-quality crystals via solvent evaporation or slow diffusion.
- Collecting intensity data using a diffractometer (e.g., Mo-Kα radiation).
- Solving the phase problem with direct methods (SHELXD) and refining with SHELXL.
- Cross-validate bond lengths/angles against DFT-optimized geometries .
Q. What spectroscopic techniques are optimal for characterizing this compound’s purity and functional groups?
- Approach :
- NMR : Assign peaks using , , and 2D experiments (HSQC, HMBC) to confirm urea and benzothiazole moieties .
- IR : Identify characteristic bands (e.g., C=O stretch of urea at ~1680–1720 cm, benzothiazole ring vibrations at ~1450–1600 cm) .
- Mass Spectrometry : Confirm molecular weight via ESI-MS or MALDI-TOF .
Q. What synthetic routes yield 1-(1,3-Benzothiazol-2-yl)-3-propylurea with high efficiency?
- Key Methods :
- Condensation : React 2-aminobenzothiazole with propyl isocyanate in anhydrous THF under N, monitored by TLC .
- Alternative : Use carbodiimide coupling (e.g., EDC/HOBt) between 1,3-benzothiazol-2-amine and propylcarbamic acid .
- Optimize yields (typically 60–85%) via column chromatography (silica gel, ethyl acetate/hexane) .
Advanced Research Questions
Q. How can DFT calculations resolve discrepancies in experimental vs. theoretical NMR data for this compound?
- Protocol :
- Optimize geometry using B3LYP/6-311+G(d,p) basis set .
- Compute / NMR shifts via GIAO method. Compare with experimental data (Δδ < 0.3 ppm acceptable).
- Identify conformational flexibility (e.g., urea torsion angles) as a source of divergence .
Q. What strategies address contradictory bioactivity data (e.g., apoptosis induction vs. cytotoxicity)?
- Analytical Framework :
- Dose-Response Curves : Use HT-29 or MCF-7 cell lines with varying concentrations (1–100 μM) to distinguish apoptosis (Annexin V/PI staining) from necrosis .
- Mechanistic Studies : Assess mitochondrial membrane potential (JC-1 assay) and caspase-3/7 activation to confirm apoptotic pathways .
- SAR Analysis : Compare with analogs (e.g., 1-(6-ethoxy-benzothiazol-2-yl)thiourea) to isolate critical substituents .
Q. How to design a structure-activity relationship (SAR) study for benzothiazole-urea hybrids?
- Experimental Design :
- Core Modifications : Vary urea substituents (e.g., methyl, isopropyl) and benzothiazole substituents (e.g., Cl, F, ethoxy) .
- Assays : Test against kinase targets (e.g., EGFR, VEGFR2) and microbial strains (e.g., S. aureus, E. coli) .
- Computational Modeling : Perform molecular docking (AutoDock Vina) to predict binding affinities .
Notes
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
